Cas no 857820-39-4 (3-(Furan-2-yl)-6-methylheptanoic acid)
3-(Furan-2-yl)-6-methylheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- BBL030382
- AKOS015955741
- STK801331
- 3-(furan-2-yl)-6-methylheptanoic acid
- VS-09775
- 857820-39-4
- CS-0330879
- 3-(Furan-2-yl)-6-methylheptanoic acid
-
- Inchi: 1S/C12H18O3/c1-9(2)5-6-10(8-12(13)14)11-4-3-7-15-11/h3-4,7,9-10H,5-6,8H2,1-2H3,(H,13,14)
- InChI Key: JEKLOINPWUACIU-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(CC(=O)O)CCC(C)C
Computed Properties
- Exact Mass: 210.125594432g/mol
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 50.4Ų
3-(Furan-2-yl)-6-methylheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401549-500mg |
3-(Furan-2-yl)-6-methylheptanoic acid |
857820-39-4 | 98% | 500mg |
¥4420.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401549-1g |
3-(Furan-2-yl)-6-methylheptanoic acid |
857820-39-4 | 98% | 1g |
¥5546.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401549-5g |
3-(Furan-2-yl)-6-methylheptanoic acid |
857820-39-4 | 98% | 5g |
¥7660.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401549-10g |
3-(Furan-2-yl)-6-methylheptanoic acid |
857820-39-4 | 98% | 10g |
¥11603.00 | 2024-07-28 |
3-(Furan-2-yl)-6-methylheptanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-(Furan-2-yl)-6-methylheptanoic acid
Compound CAS No 857820-39-4: 3-(Furan-2-yl)-6-methylheptanoic Acid
3-(Furan-2-yl)-6-methylheptanoic acid, also known by its CAS registry number CAS No 857820-39-4, is a unique organic compound that has garnered attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its distinctive structure, which combines a furan ring with a heptanoic acid backbone, making it a valuable molecule for various applications.
The chemical structure of 3-(Furan-2-yl)-6-methylheptanoic acid consists of a seven-carbon chain (heptanoic acid) with a methyl group at the sixth position and a furan substituent at the third position. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, contributes to the compound's reactivity and stability. This structure allows for versatile interactions in chemical reactions, making it a promising candidate for synthetic chemistry and drug design.
Recent studies have highlighted the potential of CAS No 857820-39-4 in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of more complex molecules with potential pharmacological activities. For instance, derivatives of this compound have shown promise in anti-inflammatory and antioxidant assays, suggesting its utility in the creation of novel therapeutic agents.
In addition to its biological applications, 3-(Furan-2-yl)-6-methylheptanoic acid has been investigated for its properties in materials science. Its ability to form stable conjugated systems makes it a candidate for use in organic electronics and advanced materials. Recent advancements in nanotechnology have also seen this compound being utilized as a building block for self-assembling monolayers, which are essential in creating surfaces with tailored functionalities.
The synthesis of CAS No 857820-39-4 involves a multi-step process that typically includes alkylation, oxidation, and cyclization reactions. These steps are carefully optimized to ensure high yield and purity of the final product. The compound's synthesis is not only a testament to the ingenuity of modern organic chemistry but also underscores the importance of precise reaction control in achieving desired molecular architectures.
From an environmental perspective, the biodegradability and eco-friendly properties of 3-(Furan-2-yl)-6-methylheptanoic acid have been studied to assess its suitability for sustainable applications. Preliminary results indicate that it exhibits moderate biodegradation rates under aerobic conditions, making it a viable option for green chemistry initiatives.
In conclusion, CAS No 857820-39-4, or 3-(Furan-2-yl)-6-methylheptanoic acid, stands as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative solutions in pharmacology, materials science, and beyond.
857820-39-4 (3-(Furan-2-yl)-6-methylheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)